Cas no 1808421-79-5 (1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide)

1-(Prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide is a synthetic organic compound featuring a piperidine-4-carboxamide core functionalized with a prop-2-yn-1-yl group and an N-substituted 2-(propylamino)phenyl moiety. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting central nervous system (CNS) receptors or enzymes due to its balanced lipophilicity and hydrogen-bonding capacity. The propargyl and propylamino substituents may enhance binding selectivity and metabolic stability. Its modular design allows for further derivatization, making it a versatile intermediate in drug discovery. The compound’s well-defined stereochemistry and purity profile ensure reproducibility in research applications.
1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide structure
1808421-79-5 structure
Product Name:1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide
CAS No:1808421-79-5
MF:C18H25N3O
MW:299.41060423851
CID:6438820
PubChem ID:99795229
Update Time:2025-05-27

1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • EN300-26623209
    • 1808421-79-5
    • AKOS033617512
    • Z1840683491
    • 1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide
    • N-[2-(propylamino)phenyl]-1-prop-2-ynylpiperidine-4-carboxamide
    • Inchi: 1S/C18H25N3O/c1-3-11-19-16-7-5-6-8-17(16)20-18(22)15-9-13-21(12-4-2)14-10-15/h2,5-8,15,19H,3,9-14H2,1H3,(H,20,22)
    • InChI Key: UGQFYRQWMZRYMN-UHFFFAOYSA-N
    • SMILES: O=C(C1CCN(CC#C)CC1)NC1C=CC=CC=1NCCC

Computed Properties

  • Exact Mass: 299.199762429g/mol
  • Monoisotopic Mass: 299.199762429g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 44.4Ų

1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26623209-0.05g
1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide
1808421-79-5 95.0%
0.05g
$212.0 2025-03-20

1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide Related Literature

Additional information on 1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide

Comprehensive Overview of 1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide (CAS No. 1808421-79-5)

The compound 1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide (CAS No. 1808421-79-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine-4-carboxamide core modified with prop-2-yn-1-yl and propylamino substituents, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in drug development.

In recent years, the demand for novel small-molecule compounds like 1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide has surged, driven by advancements in precision medicine and targeted therapy. This compound's structural versatility allows it to interact with a range of biological targets, making it a valuable tool for studying receptor-ligand interactions. Its CAS No. 1808421-79-5 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

One of the most intriguing aspects of this compound is its potential role in addressing neurodegenerative diseases, a hot topic in modern medical research. The piperidine moiety is known for its ability to cross the blood-brain barrier, which could make derivatives of this compound useful in treating conditions like Alzheimer's or Parkinson's disease. Additionally, the prop-2-yn-1-yl group offers opportunities for further chemical modifications, enabling researchers to fine-tune its pharmacological properties.

The synthesis of 1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide involves multi-step organic reactions, often starting from commercially available piperidine-4-carboxylic acid. The incorporation of the propylamino group requires careful optimization to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for further studies.

From an industrial perspective, the scalability of producing CAS No. 1808421-79-5 is a critical consideration. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and pharmaceutical clients. Its long-tail keyword variations, such as "1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide supplier" or "buy CAS 1808421-79-5," are commonly searched, highlighting its commercial viability.

Environmental and safety profiles of 1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Researchers are exploring sustainable synthesis routes to minimize waste and energy consumption. This aligns with the broader trend of eco-friendly drug development, which resonates with both scientists and the general public.

In conclusion, 1-(prop-2-yn-1-yl)-N-[2-(propylamino)phenyl]piperidine-4-carboxamide (CAS No. 1808421-79-5) represents a fascinating area of study with wide-ranging implications. Its structural complexity and biological potential make it a standout in the field of medicinal chemistry. As research progresses, this compound may unlock new therapeutic avenues, solidifying its place in the future of biomedical innovation.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.